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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of n-butyl formate as a versatile

solvent for various industrial applications. This document outlines its key physicochemical

properties, performance characteristics, and includes detailed experimental protocols for its

evaluation in coatings, adhesives, and cleaning formulations.

Introduction to Butyl Formate in Industrial
Applications
N-butyl formate (chemical formula: C₅H₁₀O₂) is a colorless liquid with a characteristic fruity

odor.[1][2] As a formate ester, it offers a unique combination of moderate polarity, a fast

evaporation rate, and good solvency for a variety of resins and polymers.[1][3] These

properties make it a valuable component in the formulation of a wide range of industrial

products, including lacquers, paints, adhesives, and cleaning agents.[4][5] Its ability to dissolve

substances like nitrocellulose, cellulose acetate, and various synthetic resins makes it a

versatile choice for formulators.[1][3]

Physicochemical and Performance Properties
A clear understanding of butyl formate's properties is crucial for its effective incorporation into

solvent systems. The following tables summarize key quantitative data for n-butyl formate,

comparing it with other common industrial solvents.
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Table 1: Physicochemical Properties of n-Butyl Formate

Property Value Unit

Molecular Weight 102.13 g/mol

Boiling Point 106 - 107 °C

Melting Point -91 °C

Flash Point 18 °C

Density (at 25°C) 0.892 g/mL

Vapor Pressure (at 25°C) 28.9 mmHg

Water Solubility Slightly soluble -

Sources:[1][2][6][7]

Table 2: Performance-Related Properties of n-Butyl Formate

Property Value Unit

Relative Evaporation Rate (n-

Butyl Acetate = 1.0)
~1.7 -

Kauri-Butanol (Kb) Value
Not widely reported; estimated

to be moderate
-

Hansen Solubility Parameters

(HSP)
(MPa)¹/²

    δd (Dispersion) 15.7 (MPa)¹/²

    δp (Polar) 6.5 (MPa)¹/²

    δh (Hydrogen Bonding) 9.2 (MPa)¹/²

Sources: A relative evaporation rate of approximately 1.7 can be inferred from its boiling point

and vapor pressure in comparison to n-butyl acetate.[8][9][10] Hansen Solubility Parameters

from relevant literature.
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Experimental Protocols
The following protocols provide standardized methods for evaluating the performance of butyl
formate in various solvent-based formulations.

Protocol for Determining Solvency Power (Kauri-Butanol
Value)
This protocol is adapted from the ASTM D1133 standard test method.[11][12][13][14][15][16]

[17]

Objective: To determine the Kauri-Butanol (Kb) value of a solvent, which indicates its relative

solvency power. A higher Kb value signifies stronger solvency.[18]

Materials:

Kauri-butanol standard solution (20g of kauri resin in 100g of n-butanol)

Toluene (for standardization)

Heptane (for standardization)

Butyl formate (test solvent)

50-mL burette

250-mL Erlenmeyer flask

Standard print to be placed under the flask

Procedure:

Standardization of Kauri-Butanol Solution:

Titrate a known weight of the kauri-butanol solution with toluene to the endpoint where the

standard print just becomes blurred. The volume of toluene used should be between 100

and 110 mL.
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Titrate another known weight of the kauri-butanol solution with a 75/25 (v/v) mixture of

heptane and toluene.

Titration with Butyl Formate:

Weigh approximately 20 g of the standardized kauri-butanol solution into a 250-mL

Erlenmeyer flask.

Fill the burette with butyl formate.

Slowly add the butyl formate to the kauri-butanol solution while constantly swirling the

flask.

Continue titration until the sharp outlines of the print under the flask become blurred. This

is the endpoint.

Record the volume of butyl formate used.

Calculation:

The Kb value is calculated based on the volume of the test solvent required to reach the

endpoint, corrected against the standardization values.

Protocol for Determining Relative Evaporation Rate
This protocol is based on the principles outlined in ASTM D3539.[1][19][20][21][22][23][24]

Objective: To determine the relative evaporation rate of butyl formate compared to a standard

solvent (n-butyl acetate).

Materials:

Shell Thin-Film Evaporometer (or similar device)

Filter paper discs

Syringe (1 mL)

n-Butyl acetate (reference standard)
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Butyl formate (test solvent)

Stopwatch

Procedure:

Calibration:

Using n-butyl acetate, determine the time required for 90% of the solvent to evaporate

under controlled temperature and airflow conditions. This time is the standard for a relative

evaporation rate of 1.0.

Measurement of Butyl Formate:

Saturate a filter paper disc with a known volume (e.g., 0.7 mL) of butyl formate.

Immediately start the stopwatch and record the time it takes for 90% of the solvent to

evaporate.

Calculation:

Relative Evaporation Rate = (Time for 90% evaporation of n-butyl acetate) / (Time for 90%

evaporation of butyl formate).

Protocol for Evaluating Viscosity Reduction in a
Nitrocellulose Lacquer
This protocol is based on the principles of ASTM D2196 for measuring the viscosity of non-

Newtonian materials.[4][16][20][25][26]

Objective: To quantify the effectiveness of butyl formate in reducing the viscosity of a

nitrocellulose resin solution.

Materials:

Nitrocellulose resin

Butyl formate
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Other co-solvents and diluents (e.g., ethanol, toluene) as required

Rotational viscometer (e.g., Brookfield viscometer)

Beakers and mixing equipment

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of nitrocellulose in a suitable solvent blend that does not contain

butyl formate.

Formulation with Butyl Formate:

Prepare a series of formulations by adding increasing percentages of butyl formate to the

nitrocellulose stock solution, keeping the total solids content constant.

Viscosity Measurement:

For each formulation, measure the viscosity at a controlled temperature (e.g., 25°C) using

a rotational viscometer at various shear rates (spindle speeds).

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Data Analysis:

Plot the viscosity as a function of the percentage of butyl formate in the solvent blend.

This will illustrate the viscosity-reducing effect of butyl formate.

Application-Specific Starting Formulations and
Workflows
The following provides starting points for incorporating butyl formate into common industrial

formulations and a logical workflow for solvent selection.

Nitrocellulose Lacquer Formulation
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Butyl formate can be used as a medium-boiling solvent in nitrocellulose lacquers to control

drying time and improve flow and leveling.

Starting Formulation (by weight %):

Nitrocellulose (e.g., RS 1/2 second): 15%

Alkyd Resin (modifying resin): 10%

Plasticizer (e.g., Dibutyl Phthalate): 5%

Butyl Formate:20%

Ethanol (co-solvent): 15%

Toluene (diluent): 35%

This formulation can be adjusted based on the desired application properties. The ratio of butyl
formate to other solvents will influence the drying characteristics and final film appearance.

Industrial Cleaning Agent Formulation
Butyl formate's good solvency and fast evaporation make it suitable for use in industrial

cleaning and degreasing agents.[5]

Starting Formulation (by weight %):

Butyl Formate:30%

Isopropyl Alcohol: 40%

Aliphatic Hydrocarbon Solvent: 25%

Non-ionic Surfactant: 5%

This formulation can be effective for removing oils, greases, and other soils from metal and

other hard surfaces.
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Solvent-Based Adhesive Formulation
In solvent-based adhesives, butyl formate can be used to dissolve the polymer base and

control the viscosity and open time of the adhesive.[1][23][27][28][29]

Starting Formulation (by weight %):

Polymer (e.g., Styrene-Butadiene Rubber): 25%

Tackifying Resin: 15%

Butyl Formate:30%

Toluene: 25%

Antioxidant/Stabilizer: 5%

The evaporation rate of the solvent system, including butyl formate, is critical for achieving the

desired bonding characteristics.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent system is a multi-step process that involves balancing

performance, cost, safety, and environmental considerations. The following diagram illustrates

a logical workflow for this process.
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Solvent Selection Workflow

Define Application
Requirements

(e.g., resin type, drying time)

Initial Solvent Screening
(Hansen Parameters, Kb Value)

Consider Butyl Formate
(fast evaporation, good solvency)

Formulation Development
(create test blends)

Performance Testing
(viscosity, drying time, adhesion)

Safety & Environmental
Assessment (VOC, toxicity)

Optimization
(adjust solvent ratios)

Iterate

Final Formulation

Click to download full resolution via product page

Caption: A logical workflow for the selection and optimization of solvents in industrial

formulations.
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N-butyl formate is a valuable solvent for a variety of industrial applications due to its favorable

combination of properties. Its fast evaporation rate, moderate polarity, and good solvency make

it an effective component in coatings, adhesives, and cleaning agents. By following the detailed

protocols and utilizing the starting formulations provided in these application notes, researchers

and formulators can effectively evaluate and incorporate butyl formate into their solvent

systems to achieve desired performance characteristics. Careful consideration of the entire

solvent system and adherence to safety and environmental guidelines are essential for

successful and responsible formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. Butyl Formate | C5H10O2 | CID 11614 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Manufacturing - Effect of solvent composition type on nitrocellulose lacquer viscosity
[nitrex.in]

4. Viscosity measurement in the chemical industry | Anton Paar Wiki [wiki.anton-paar.com]

5. High-Quality Butyl Formate Industrial Solvent | 99% Pure | Mumbai Manufacturer,
Supplier, Trader [futureybio.com]

6. 甲酸丁酯 97% | Sigma-Aldrich [sigmaaldrich.com]

7. butyl formate, 592-84-7 [thegoodscentscompany.com]

8. The MSDS HyperGlossary: Evaporation Rate [ilpi.com]

9. jestec.taylors.edu.my [jestec.taylors.edu.my]

10. specialchem.com [specialchem.com]

11. paint.org [paint.org]

12. matestlabs.com [matestlabs.com]

13. store.astm.org [store.astm.org]

14. The Kauri-Butanol Cleaning Number: Unconventional Wisdom [finishingandcoating.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b146142?utm_src=pdf-body
https://www.benchchem.com/product/b146142?utm_src=pdf-body
https://www.benchchem.com/product/b146142?utm_src=pdf-custom-synthesis
https://www.specialchem.com/adhesives/pf-solvents
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Formate
https://www.nitrex.in/mfg-effect.asp
https://www.nitrex.in/mfg-effect.asp
https://wiki.anton-paar.com/en/viscosity-measurement-in-the-chemical-industry/
https://www.futureybio.com/butyl-formate-8683962.html
https://www.futureybio.com/butyl-formate-8683962.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/261521
https://www.thegoodscentscompany.com/data/rw1013381.html
https://www.ilpi.com/msds/ref/evaporationrate.html
https://jestec.taylors.edu.my/Vol%2016%20issue%201%20February%202021/16_1_59.pdf
https://www.specialchem.com/polymer-additives/guide/solvent-evaporation-for-formulators
https://www.paint.org/coatingstech-magazine/articles/coatings-testing-and-characterization-astm-standards-for-measuring-viscosity/
https://matestlabs.com/test-standards/astm-d2196/
https://store.astm.org/d1133-10.html
https://finishingandcoating.com/index.php/cleaning-pretreatment/2036-the-kauri-butanol-cleaning-number-unconventional-wisdom
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. file.yizimg.com [file.yizimg.com]

16. store.astm.org [store.astm.org]

17. standards.iteh.ai [standards.iteh.ai]

18. Kauri-butanol value - Wikipedia [en.wikipedia.org]

19. polywater.com [polywater.com]

20. standards.iteh.ai [standards.iteh.ai]

21. scribd.com [scribd.com]

22. lcslaboratory.com [lcslaboratory.com]

23. chemixguru.com [chemixguru.com]

24. What Is Solvent KB Value? Complete Guide to Cleaning Power and Material
Compatibility [yamabala.com]

25. standards.iteh.ai [standards.iteh.ai]

26. besttechnologyinc.com [besttechnologyinc.com]

27. youtube.com [youtube.com]

28. Solvent Adhesives Formulation Optimization | Maximize Adhesion [onlytrainings.com]

29. Solvent-Based Adhesives / CR, SC, PU, Bursa / Sentez Optimum Kimya
[sentezkimya.com]

To cite this document: BenchChem. [Butyl Formate: Application Notes and Protocols for
Industrial Solvent Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146142#butyl-formate-in-the-formulation-of-
industrial-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing
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